Cas no 1805389-90-5 (Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-acetate)

• Product Name: Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-acetate
• CAS No: 1805389-90-5
• MF: C₁₀H₇F₂IN₂O₂
• MW: 352.076061487198
• CID: 4876315
• Update Time: 2025-10-29

Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-acetate

• Inchi： 1S/C10H7F2IN2O2/c1-17-7(16)2-5-4-15-10(13)8(9(11)12)6(5)3-14/h4,9H,2H2,1H3
• InChI Key： BXKZMJACJOGJQX-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C#N)=C(C=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-acetate

Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-acetate: A Comprehensive Overview

Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1805389-90-5) is a highly specialized organic compound with significant applications in the field of synthetic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in various research and industrial domains. The molecule consists of a pyridine ring substituted with a cyano group at position 4, a difluoromethyl group at position 3, an iodine atom at position 2, and an acetate methyl ester at position 5. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-acetate involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to achieve the desired product. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has enabled more efficient formation of the iodinated pyridine derivative.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing groups such as cyano and difluoromethyl enhances the reactivity of the pyridine ring, making it a valuable precursor for constructing complex heterocyclic structures. Recent studies have demonstrated its utility in the development of novel antibiotics and antiviral agents. For example, researchers have successfully incorporated this compound into peptide-based drug candidates, leveraging its ability to stabilize specific secondary structures critical for biological activity.

In addition to its role in drug discovery, Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-acetate has found applications in materials science, particularly in the synthesis of advanced polymers and organic semiconductors. The iodine substituent at position 2 plays a crucial role in tuning the electronic properties of the molecule, making it suitable for use in organic electronics. Recent research has highlighted its potential as a building block for high-performance organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The compound's ability to form stable π-conjugated systems contributes to its suitability for these applications.

The physical properties of this compound are also worth noting. It exhibits a high melting point due to strong intermolecular hydrogen bonding between the acetate group and other polar substituents. Its solubility in common organic solvents such as dichloromethane and THF makes it convenient for use in various synthetic procedures. Furthermore, spectroscopic analyses have revealed that the compound displays distinct UV-vis absorption bands, which are attributed to the conjugation within the pyridine ring and the electron-withdrawing substituents.

From an environmental perspective, understanding the fate and behavior of Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-acetate is crucial for ensuring sustainable practices in its synthesis and application. Recent studies have focused on developing eco-friendly synthesis routes that minimize waste generation and energy consumption. For instance, researchers have explored microwave-assisted synthesis techniques that reduce reaction times while maintaining high yields.

In conclusion, Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1805389-90-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure endows it with desirable properties that make it an invaluable tool in contemporary research and industry. As scientific advancements continue to unfold, this compound is expected to find even more innovative uses, further solidifying its importance in the chemical sciences.